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For Immediate Release

For researchers, scientists, and drug development professionals, the safe management of

hazardous materials is paramount. Ammonium picrate, a powerful explosive also known as

Explosive D, requires stringent handling and disposal protocols to ensure laboratory safety.[1]

[2] This guide provides essential, immediate safety and logistical information for the proper

disposal of ammonium picrate, reinforcing best practices in laboratory safety and chemical

handling.

Due to its high potential for explosion, especially when dry, direct neutralization or disposal of

ammonium picrate by laboratory personnel is strongly discouraged. The standard and safest

procedure is to arrange for disposal through your institution's Environmental Health & Safety

(EHS) department or a certified hazardous waste contractor.

Immediate Safety Protocol for Discovered
Ammonium Picrate
If you discover a container of ammonium picrate, especially if its history is unknown or it

appears old, exercise extreme caution. Dry ammonium picrate is highly sensitive to shock,

friction, and heat, and can form even more sensitive metallic picrate salts if stored in containers

with metal caps.[1][3]

If the material is dry, has formed crystals, or is in a container with a metal cap:
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DO NOT TOUCH, MOVE, OR OPEN THE CONTAINER. The friction from opening a

crystallized lid can be enough to cause a detonation.[3]

Immediately secure the area and restrict access.

Contact your institution's EHS office or local emergency services (e.g., a bomb squad) for

immediate assistance with stabilization and disposal.[3]

If the material is wetted (slurry or paste with at least 10% water by weight):[2]

Visually confirm that the material is wet. Do not open the container if you are unsure.

If it is safe to do so, check the container for labeling, including date of receipt and last

inspection.

Store the container in a cool, well-ventilated area away from heat, shock, and incompatible

materials (metals, bases, reducing agents).[4]

Schedule a pickup for disposal with your EHS department.

Operational Plan: Handling and Waste Segregation
For laboratories actively using ammonium picrate, the following handling and storage

procedures must be followed to minimize risk:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[5] Work should be conducted in a

chemical fume hood.

Storage: Store ammonium picrate in its original container, which should be plastic or glass

with a non-metal lid. Ensure it remains wet. Inspect the container regularly (e.g., every 6

months) and add distilled water if necessary to maintain hydration.[6] Label the container

with the date received, date opened, and dates of hydration checks.[6]

Handling: Use only non-metallic spatulas (e.g., ceramic or plastic) for handling. After use,

carefully wipe the container's threads and cap with a damp cloth before sealing to prevent

the formation of friction-sensitive crystals.[3]
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Waste Generation: All materials that come into contact with ammonium picrate, including

gloves, wipes, and contaminated labware, must be considered hazardous waste.

Waste Collection:

Collect all ammonium picrate-containing waste in a designated, compatible (plastic or

glass with a non-metal lid) hazardous waste container.

Keep the waste materials wet by adding a sufficient amount of water to the container.

Clearly label the container as "Hazardous Waste: Ammonium Picrate, Water Wetted."

Do not mix with other waste streams.

Disposal Request: Once the waste container is ready for disposal, follow your institution's

procedures to request a pickup from the EHS department.

Quantitative Data Summary
The following tables summarize key quantitative data for ammonium picrate.

Table 1: Physical and Chemical Properties of Ammonium Picrate

Property Value

CAS Number 131-74-8

Appearance Yellow crystals

Specific Gravity 1.7 g/cm³

Water Solubility 1.1 g/100ml at 20°C

Melting Point Decomposes

Boiling Point 423°C (793°F)

Source: Multiple sources[5]

Table 2: Safety and Hazard Information
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Parameter Value/Guideline

Required Water Content (for safety) Not less than 10% by weight

Reportable Quantity (Spill) 10 pounds

Storage Incompatibilities
Metals, concrete, plaster, reducing agents, heat,

shock, friction

Primary Hazard Explosive when dry

Source: Multiple sources[2][5][7]

Disposal Workflow
The logical workflow for the proper disposal of ammonium picrate waste in a laboratory

setting is outlined below. This process emphasizes safety and reliance on professional disposal

services.
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Initial Assessment

Emergency Protocol

Standard Waste Handling

Ammonium Picrate Waste Generated
or Container Found

Is the material dry, crystallized,
or in a container with a metal cap?

DO NOT TOUCH OR MOVE

Yes
Ensure Material Remains Wet

(Add water if safe to do so)

No

Secure Area & Restrict Access

Call EHS / Emergency Services Immediately

Professional Disposal by
Certified Personnel

Collect in a Labeled, Compatible
(non-metal) Waste Container

Store Safely Away from
Incompatible Materials

Request Waste Pickup from EHS

Click to download full resolution via product page

Caption: Workflow for the safe assessment and disposal of ammonium picrate.
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Principles of Chemical Neutralization (For
Informational Purposes Only)
While not recommended for laboratory personnel, several methods for the chemical

degradation of ammonium picrate are used in industrial or specialized demilitarization

settings. These processes require specialized equipment and a deep understanding of the

associated risks.

Acidification: Ammonium picrate can be converted back to picric acid by reacting it with

strong acids like sulfuric or hydrochloric acid.[7]

Hydrothermal Disposal: This method involves treating aqueous solutions of ammonium
picrate at high temperatures (260–325 °C) and pressures, leading to its decomposition.[8]

Chemical Reduction: Specialized reagents can be used to chemically reduce the nitro

groups on the picrate molecule, degrading it into less hazardous compounds. For instance, a

proprietary reagent, MuniRem®, has been used to degrade Explosive D into formate and

nitrogen gas.[9]

These descriptions are provided for educational context only. Under no circumstances should

these methods be attempted in a standard laboratory environment. The safe and proper

disposal of ammonium picrate is a critical responsibility that relies on adherence to

established safety protocols and the expertise of trained professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/PicricAcid.docx
https://www.smolecule.com/products/s577946
https://www.researchgate.net/publication/292892257_Hydrothermal_disposal_of_ammonium_picrate
https://www.munirem.com/neutralization-of-picric-acid-based-bulk-explosives/
https://www.munirem.com/neutralization-of-picric-acid-based-bulk-explosives/
https://www.benchchem.com/product/b094429#ammonium-picrate-proper-disposal-procedures
https://www.benchchem.com/product/b094429#ammonium-picrate-proper-disposal-procedures
https://www.benchchem.com/product/b094429#ammonium-picrate-proper-disposal-procedures
https://www.benchchem.com/product/b094429#ammonium-picrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

